Cas no 866588-69-4 (2-{7-benzoyl-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl}-N-(4-fluorophenyl)acetamide)

• Product Name: 2-{7-benzoyl-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl}-N-(4-fluorophenyl)acetamide
• CAS No: 866588-69-4
• MF: C₂₅H₁₇FN₂O₅
• MW: 444.411289930344
• CID: 6287440
• PubChem ID: 2136324
• Update Time: 2025-05-30

2-{7-benzoyl-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl}-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{7-benzoyl-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl}-N-(4-fluorophenyl)acetamide
• AB00674963-01
• SCHEMBL1549024
• AKOS001819080
• 2-{7-benzoyl-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl}-N-(4-fluorophenyl)acetamide
• F1604-0066
• 2-(7-benzoyl-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl)-N-(4-fluorophenyl)acetamide
• 866588-69-4

• Inchi： 1S/C25H17FN2O5/c26-16-6-8-17(9-7-16)27-23(29)13-28-12-19(24(30)15-4-2-1-3-5-15)25(31)18-10-21-22(11-20(18)28)33-14-32-21/h1-12H,13-14H2,(H,27,29)
• InChI Key： OHQBOZPCYDMUDO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(CN1C=C(C(C2C=CC=CC=2)=O)C(C2C=C3C(=CC1=2)OCO3)=O)=O

Computed Properties

• Exact Mass: 444.11214981g/mol
• Monoisotopic Mass: 444.11214981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{7-benzoyl-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl}-N-(4-fluorophenyl)acetamide

Comprehensive Overview of 2-{7-Benzoyl-8-Oxo-2H,5H,8H-1,3-Dioxolo[4,5-g]Quinolin-5-Yl}-N-(4-Fluorophenyl)Acetamide (CAS No. 866588–69–4)

The compound 2-{7-benzoyl-8-oxo-2H,5H,8H-1,3-dioxolo[4,5-g]quinolin-5yl}-N-(4-fluorophenyl)acetamide, identified by its unique CAS No. 866588–69–4, represents a structurally intricate molecule with significant potential in medicinal chemistry and pharmaceutical research. Its core scaffold combines a quinoline-based dioxolane ring system with a benzoyl substituent and a 4-fluorophenyl acetamide moiety. This hybrid structure is designed to modulate biological targets through precise molecular interactions. Recent studies have highlighted the importance of such heterocyclic frameworks in developing compounds with enhanced pharmacokinetic profiles and reduced toxicity compared to traditional scaffolds.

The quinoline nucleus is a well-established pharmacophore in drug discovery due to its broad spectrum of biological activities. The integration of a dioxolane ring into this framework introduces additional conformational flexibility and hydrogen bonding capabilities. The 7-benzoyl substitution enhances lipophilicity while the 4-fluorophenyl acetamide group contributes to specific receptor binding properties. These structural features collectively enable the compound to interact with diverse protein targets such as kinases or G-protein coupled receptors (GPCRs), which are central to many disease pathways.

In the context of modern drug development, compounds like CAS No. 866588–69–4 are being explored for their ability to modulate complex signaling networks involved in oncogenesis and inflammatory diseases. The dioxolane-containing quinoline system has shown promise in inhibiting enzymes associated with tumor progression. For instance, recent investigations have demonstrated that similar scaffolds can selectively target protein kinases involved in cell cycle regulation without affecting normal cellular processes.

Synthetic strategies for this compound involve multi-step organic reactions that require careful control of reaction conditions. The formation of the dioxolane ring typically proceeds via cyclization reactions under mild catalytic conditions. The introduction of the benzoyl group at position C7 is achieved through nucleophilic aromatic substitution mechanisms. Finally, the acetylation step with the 4-fluorophenyl amide requires protection-deprotection sequences to ensure regioselectivity during synthesis.

The molecular geometry of this compound has been extensively studied using X-ray crystallography techniques. Analysis reveals that the quinoline core adopts a planar conformation while the dioxolane ring exhibits puckered geometry due to steric effects from adjacent substituents. These structural characteristics influence intermolecular interactions within biological membranes and contribute to optimal binding affinity at target sites.

In terms of physicochemical properties, this compound exhibits moderate solubility in polar organic solvents but shows limited aqueous solubility at neutral pH values. Computational modeling studies suggest that protonation states at physiological pH significantly affect its membrane permeability characteristics through passive diffusion mechanisms across lipid bilayers.

Biological evaluation data indicates that this compound demonstrates dose-dependent activity against various cell lines derived from human cancers including breast adenocarcinoma (MCF7) and non-small cell lung cancer (A549). Mechanistic studies have revealed its ability to induce apoptosis through mitochondrial pathway activation while simultaneously inhibiting angiogenesis-related signaling cascades.

Current research directions focus on optimizing substituent patterns within the quinoline framework to enhance selectivity for specific isoforms of target enzymes or receptors without compromising metabolic stability profiles observed in preclinical models.

In summary, the compound represented by CAS No. 866588–69–4 exemplifies how rational drug design principles can be applied to create novel therapeutic agents with improved safety margins over existing treatments available on global markets today.